Cas no 1784394-19-9 (5-bromoimidazo[1,2-a]pyrimidine)

• Product Name: 5-bromoimidazo[1,2-a]pyrimidine
• CAS No: 1784394-19-9
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD28650874
• CID: 5181752
• Update Time: 2025-06-10

5-bromoimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromoimidazo[1,2-a]pyrimidine
• Imidazo[1,2-a]pyrimidine, 5-bromo-

• MDL： MFCD28650874
• Inchi： 1S/C6H4BrN3/c7-5-1-2-8-6-9-3-4-10(5)6/h1-4H
• InChI Key： OOLIAKRKTTYPHF-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(Br)=CC=N2

Additional information on 5-bromoimidazo[1,2-a]pyrimidine

5-Bromoimidazo[1,2-a]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1784394-19-9, commonly referred to as 5-bromoimidazo[1,2-a]pyrimidine, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule belongs to the imidazo[1,2-a]pyrimidine family, which is a class of compounds known for their unique structural properties and potential biological activities. The 5-bromo substitution on the imidazo[1,2-a]pyrimidine framework introduces additional functional groups that enhance its reactivity and make it a valuable compound for various applications.

Recent studies have highlighted the importance of 5-bromoimidazo[1,2-a]pyrimidine in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of anticancer and antiviral therapies. The compound's ability to interact with specific biological targets, such as kinases and viral enzymes, has made it a subject of interest in medicinal chemistry.

The synthesis of 5-bromoimidazo[1,2-a]pyrimidine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyrimidine core. This is followed by bromination at the 5-position using appropriate reagents under controlled conditions. The reaction conditions are critical to ensure high yield and purity of the final product. Recent advancements in catalytic methods and green chemistry have provided more efficient and environmentally friendly routes for synthesizing this compound.

One of the most promising applications of 5-bromoimidazo[1,2-a]pyrimidine lies in its use as a precursor for constructing more complex heterocyclic systems. For instance, it can undergo further functionalization to introduce additional substituents that enhance its pharmacokinetic properties or improve its bioavailability. These derivatives have shown potential in targeting specific diseases, such as cancer and viral infections.

From an analytical standpoint, 5-bromoimidazo[1,2-a]pyrimidine can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods provide insights into the compound's molecular structure and purity. Additionally, mass spectrometry has been employed to confirm the molecular formula and identify any impurities present in the sample.

In terms of stability and storage conditions, 5-bromoimidazo[1,2-a]pyrimidine is generally stable under normal laboratory conditions but should be protected from light and moisture to prevent degradation. Proper storage practices are essential to maintain its integrity for long-term use in research or industrial applications.

Recent research has also explored the electrochemical properties of 5-bromoimidazo[1,2-a]pyrimidine, making it a candidate for applications in materials science. Its ability to act as an electron acceptor or donor in organic electronic devices has been investigated in several studies. These findings suggest that this compound could play a role in developing next-generation materials for energy storage or optoelectronic devices.

In conclusion, 5-bromoimidazo[1,2-a]pyrimidine (CAS No. 1784394-19-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional properties make it an invaluable tool for researchers working in drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new insights into its biological and chemical behavior, this compound is poised to contribute significantly to future advancements in these fields.